Cas no 897617-17-3 (N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,2-diphenylacetamide)
N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,2-diphenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,2-diphenylacetamide
- AKOS024626318
- 897617-17-3
- N-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2,2-diphenylacetamide
- N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2,2-diphenylacetamide
- F2073-0369
-
- Inchi: 1S/C24H21N3O2/c1-16-13-14-27-20(15-16)25-17(2)22(24(27)29)26-23(28)21(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h3-15,21H,1-2H3,(H,26,28)
- InChI Key: WNSLFCGZXZVPOC-UHFFFAOYSA-N
- SMILES: O=C(C(C1C=CC=CC=1)C1C=CC=CC=1)NC1=C(C)N=C2C=C(C)C=CN2C1=O
Computed Properties
- Exact Mass: 383.16337692g/mol
- Monoisotopic Mass: 383.16337692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 775
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 61.8Ų
N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,2-diphenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2073-0369-2μmol |
N-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2,2-diphenylacetamide |
897617-17-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2073-0369-5μmol |
N-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2,2-diphenylacetamide |
897617-17-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2073-0369-10μmol |
N-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2,2-diphenylacetamide |
897617-17-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2073-0369-20μmol |
N-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2,2-diphenylacetamide |
897617-17-3 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2073-0369-1mg |
N-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2,2-diphenylacetamide |
897617-17-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2073-0369-2mg |
N-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2,2-diphenylacetamide |
897617-17-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2073-0369-3mg |
N-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2,2-diphenylacetamide |
897617-17-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2073-0369-4mg |
N-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2,2-diphenylacetamide |
897617-17-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2073-0369-5mg |
N-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2,2-diphenylacetamide |
897617-17-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2073-0369-10mg |
N-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2,2-diphenylacetamide |
897617-17-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,2-diphenylacetamide Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,2-diphenylacetamide
N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,2-diphenylacetamide (CAS No. 897617-17-3): A Comprehensive Overview
N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,2-diphenylacetamide, with the CAS number 897617-17-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[1,2-a]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for the development of novel drugs targeting various diseases.
The molecular structure of N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,2-diphenylacetamide consists of a central pyrido[1,2-a]pyrimidine core with two methyl groups at positions 2 and 8, an oxo group at position 4, and a 2,2-diphenylacetamide moiety attached to the nitrogen at position 3. This intricate arrangement imparts specific chemical and biological properties that are crucial for its potential therapeutic effects.
Recent studies have highlighted the potential of N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,2-diphenylacetamide in various biological systems. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,2-diphenylacetamide has also been investigated for its antitumor properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and lung cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.
The pharmacokinetic properties of N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,2-diphenylacetamide have also been studied to assess its suitability for drug development. Initial findings indicate that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.
To further explore the therapeutic potential of N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,2-diphenylacetamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in human subjects with various conditions. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses.
In conclusion, N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,2-diphenylacetamide (CAS No. 897617-17-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatment options in various medical fields.
897617-17-3 (N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,2-diphenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)